Ethyl 5-amino-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3-oxazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C14H21N3O5/c1-5-20-12(18)9-10(15)21-11(16-9)8-6-17(7-8)13(19)22-14(2,3)4/h8H,5-7,15H2,1-4H3
• InChI Key: AQCHWVBCNGQGAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC(=N1)C2CN(C2)C(=O)OC(C)(C)C)N
• Molecular Formula: C14H21N3O5
• Molecular Weight: 311.33 g/mol

Description

Ethyl 5-amino-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3-oxazole-4-carboxylate is a useful research compound. Its molecular formula is C14H21N3O5 and its molecular weight is 311.338. The purity is usually 95%.
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Scientific Research Applications

Synthetic Modifications and Antimicrobial Study

Research involving ethyl 2-amino-4-methylthiazole-5-carboxylate, a derivative with structural similarities, has shown significant antimicrobial activities against various strains of bacteria and fungi. This implies the potential use of related compounds, including ethyl 5-amino-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3-oxazole-4-carboxylate, in developing new antimicrobial agents. The synthesis and structure-activity relationship (SAR) analysis of these compounds provide valuable insights for designing more effective antimicrobial drugs (Desai et al., 2019).

Enantioselective Synthesis and Potential in Drug Development

The enantioselective synthesis of related compounds, such as methyl 2-[1-[(tert-butoxycarbonyl)amino]ethyl]-4-methyloxazole-5-carboxylate, showcases the importance of these chemical frameworks in drug development. Such syntheses are crucial for obtaining compounds with high optical purity, which is often required for the therapeutic application of new drugs. This highlights the potential of this compound in contributing to the development of new pharmacologically active agents (Magata et al., 2017).

Antitumor Activity

Compounds like amino acid ester derivatives containing 5-fluorouracil, synthesized using related chemical strategies, have demonstrated significant antitumor activities. This suggests that this compound and its derivatives could be explored for their potential in cancer treatment, leveraging their unique chemical structure to target tumor cells (Xiong et al., 2009).

Synthesis of Novel Azaheterocycles

The interaction of similar compounds with 5-aminotetrazole, leading to novel azaheterocycles, underscores the versatility of these molecules in synthesizing complex heterocyclic structures. Such chemical transformations are foundational in pharmaceutical chemistry, where complex heterocycles often form the core of drug molecules with diverse therapeutic applications (Goryaeva et al., 2015).